Cas no 1630907-02-6 ((3-Methylpyrrolidin-3-yl)methanamine dihydrochloride)

• Product Name: (3-Methylpyrrolidin-3-yl)methanamine dihydrochloride
• CAS No: 1630907-02-6
• MF: C₆H₁₆Cl₂N₂
• MW: 187.110639572144
• MDL: MFCD27987096
• CID: 2094255
• PubChem ID: 91662913
• Update Time: 2025-07-20

(3-Methylpyrrolidin-3-yl)methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (3-Methylpyrrolidin-3-yl)methanamine dihydrochloride
• AKOS025289661
• CS-0053353
• 1630907-02-6
• MFCD27987096
• SB12117
• AS-34059
• (3-methylpyrrolidin-3-yl)methanamine;dihydrochloride
• (3-Methylpyrrolidin-3-yl)methanaminedihydrochloride
• (3-Methylpyrrolidin-3-yl)methanamine 2HCl
• EN300-199654
• 1-(3-methylpyrrolidin-3-yl)methanamine dihydrochloride
• Z1993522731
• 3-Pyrrolidinemethanamine, 3-methyl-, hydrochloride (1:2)
• FQC90702
• 820-505-7

• MDL： MFCD27987096
• Inchi： 1S/C6H14N2.2ClH/c1-6(4-7)2-3-8-5-6;;/h8H,2-5,7H2,1H3;2*1H
• InChI Key： BGRWIFGQJSEOGE-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CCC(C)(CN)C1

Computed Properties

• Exact Mass: 186.0690539g/mol
• Monoisotopic Mass: 186.0690539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 82.6
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38Ų

(3-Methylpyrrolidin-3-yl)methanamine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (3-Methylpyrrolidin-3-yl)methanamine dihydrochloride

Introduction to (3-Methylpyrrolidin-3-yl)methanamine Dihydrochloride (CAS No. 1630907-02-6)

(3-Methylpyrrolidin-3-yl)methanamine dihydrochloride, with the CAS number 1630907-02-6, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The pyrrolidine core, a six-membered heterocyclic amine, is a common motif in biologically active molecules, making this compound a valuable candidate for further investigation.

The molecular structure of (3-Methylpyrrolidin-3-yl)methanamine dihydrochloride consists of a pyrrolidine ring substituted with a methyl group at the 3-position and an amine group at the 1-position. The presence of the methyl group enhances the lipophilicity of the molecule, which can be crucial for membrane permeability and bioavailability. Additionally, the secondary amine functionality allows for further derivatization, making it a versatile building block in medicinal chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrrolidine derivatives. These compounds have shown promise in various therapeutic areas, including central nervous system disorders, cardiovascular diseases, and inflammation. The amine group in (3-Methylpyrrolidin-3-yl)methanamine dihydrochloride can form hydrogen bonds with biological targets, enhancing binding affinity and specificity. This property makes it an attractive scaffold for designing novel drugs.

One of the most compelling aspects of (3-Methylpyrrolidin-3-yl)methanamine dihydrochloride is its potential role in modulating enzyme activity. Enzymes are critical targets in drug design, and many therapeutic agents work by inhibiting or activating specific enzymatic pathways. The structural features of this compound suggest that it may interact with enzymes such as kinases or phosphodiesterases, which are involved in numerous physiological processes.

Recent studies have highlighted the importance of (CAS No. 1630907-02-6) in the development of kinase inhibitors. Kinases are enzymes that play a key role in cell signaling and are implicated in various diseases, including cancer. By targeting specific kinases, it may be possible to develop treatments that disrupt abnormal signaling pathways. The pyrrolidine ring in (3-Methylpyrrolidin-3-yl)methanamine dihydrochloride provides a suitable platform for designing kinase inhibitors due to its ability to mimic natural substrates and interact with the active site of these enzymes.

The dihydrochloride salt form of this compound enhances its solubility in water, making it more suitable for formulation into pharmaceutical products. Solubility is a critical factor in drug development, as it affects bioavailability and therapeutic efficacy. The salt form also improves stability, which is essential for long-term storage and transportation.

In conclusion, (3-Methylpyrrolidin-3-yl)methanamine dihydrochloride (CAS No. 1630907-02-6) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and interactions with biological targets make it a valuable tool for drug discovery and development. Further research is warranted to explore its full pharmacological profile and therapeutic applications.